1-Methyl-4-oxo-7-fluoro-8-[4-[3-(methylthiomethyl)phenyl]piperazino]-1,4-dihydrobenzo[b][1,8]naphthyridine-3-carboxylic acid

• Molecular Formula: C26H25FN4O3S
• Molecular Weight: 492.6 g/mol
• IUPAC Name: 7-fluoro-1-methyl-8-[4-[3-(methylsulfanylmethyl)phenyl]piperazin-1-yl]-4-oxobenzo[b][1,8]naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C26H25FN4O3S/c1-29-14-20(26(33)34)24(32)19-11-17-12-21(27)23(13-22(17)28-25(19)29)31-8-6-30(7-9-31)18-5-3-4-16(10-18)15-35-2/h3-5,10-14H,6-9,15H2,1-2H3,(H,33,34)
• InChI Key: ONEKTTMOORPBGY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C2=C1N=C3C=C(C(=CC3=C2)F)N4CCN(CC4)C5=CC=CC(=C5)CSC)C(=O)O

Description

1-Methyl-4-oxo-7-fluoro-8-[4-[3-(methylthiomethyl)phenyl]piperazino]-1,4-dihydrobenzo[b][1,8]naphthyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C26H25FN4O3S and its molecular weight is 492.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Fluoro-1-methyl-8-[4-[3-(methylsulphanylmethyl)phenyl]piperazin-1-yl]-4-oxo-1,4-dihydrobenzo[b][1,8]naphthyridine-3-carboxylic acid was prepared under the conditions of Example 1, but from 0.45 g of 7,8-difluoro-1-methyl-4-oxo-1,4-dihydrobenzo[b][1,8]naphthyridine-3-carboxylic acid and 0.66 g of [3-(methylsulphanylmethyl)phenyl]piperazine in 15 cm3 of dimethyl sulphoxide. After washing 2 times with 15 cm3 of ethanol, 0.61 g of 7-fluoro-1-methyl-8-[4-[3-(methylsulphanylmethyl)phenyl]piperazin-1-yl]-4-oxo-1,4-dihydrobenzo-[b][1,8]naphthyridine-3-carboxylic acid was obtained in the form of a yellow solid melting at about 240-5° C.